Cas no 1040280-31-6 (1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde)

• Product Name: 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde
• CAS No: 1040280-31-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 2111480
• Update Time: 2025-10-29

1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-1-methyl-7-Quinolinecarboxaldehyde
• 1-Methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde
• CID 82411141
• 1-Methyl-1,2,3,4-tetrahydro-quinoline-7-carbaldehyde
• 7-Quinolinecarboxaldehyde, 1,2,3,4-tetrahydro-1-methyl-
• 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde

• Inchi： 1S/C11H13NO/c1-12-6-2-3-10-5-4-9(8-13)7-11(10)12/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： FXEDPKHNEUGPBI-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)N(C)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 330.0±35.0 °C(Predicted)
• pka: 4.62±0.20(Predicted)

1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde Security Information

• Storage Condition：(BD605974)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde

1-Methyl-1,2,3,4-Tetrahydroquinoline-7-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1040280-31-6, commonly referred to as 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are known for their structural versatility and potential biological activities. The long-chain aldehyde group at the 7-position and the methyl substitution at the 1-position contribute to its unique chemical properties and functional diversity.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. For instance, researchers have explored the potential of 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde as a lead compound for developing novel therapeutic agents. Its structure allows for easy modification, enabling scientists to investigate its effects on various biological systems. The compound's ability to interact with cellular receptors and enzymes has been a focal point in recent pharmacological research.

The synthesis of 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the tetrahydroquinoline framework. This method not only enhances the efficiency of synthesis but also allows for precise control over the substituents on the molecule. The incorporation of the aldehyde group at the 7-position is particularly significant, as it can participate in various chemical reactions, such as condensation and oxidation processes.

From a biological standpoint, 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde has shown promising activity in vitro. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary experiments indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines. These findings underscore its potential in oncology and inflammation-related diseases.

The structural flexibility of tetrahydroquinolines makes them ideal candidates for further functionalization. Researchers have explored the addition of various substituents to enhance solubility or improve bioavailability. For example, introducing hydroxyl or amino groups can significantly alter the molecule's pharmacokinetic properties without compromising its core functionality. Such modifications are critical for translating laboratory findings into clinically relevant applications.

In terms of applications beyond medicine, 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in designing new materials for electronic devices or sensors. Recent advancements in nanotechnology have also leveraged this compound's unique properties to develop innovative materials with tailored functionalities.

Looking ahead, the continued exploration of tetrahydroquinoline derivatives like 1-methyl-1,2,3,4-tetrahydroquinoline-7-carbaldehyde is expected to yield groundbreaking discoveries. Collaborative efforts between chemists and biologists are paving the way for a deeper understanding of their molecular mechanisms and therapeutic potentials. As research progresses, this compound is likely to play an increasingly important role in both academic and industrial settings.